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Compound of Interest

Compound Name: XD14
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In the landscape of digital radiography (DR), the Agfa XD14 system stands as a notable
solution, offering a balance of performance and versatility. This guide provides an in-depth
comparison of the XD14's image quality against other DR systems, supported by quantitative
data and detailed experimental protocols. The information is tailored for researchers, scientists,
and drug development professionals seeking a clear understanding of the system's imaging
capabilities.

Quantitative Image Quality Comparison

The performance of a DR system is fundamentally characterized by its ability to produce high-
quality images with excellent detail and contrast at an appropriate dose. Key metrics for this
evaluation include the Modulation Transfer Function (MTF), which measures the system's
ability to transfer contrast from the subject to the image, and the Detective Quantum Efficiency
(DQE), which indicates how efficiently the system uses the X-ray dose to generate a quality

image.

Agfa Dura-line™ Detector Performance

The Agfa XD14 is part of the Dura-line™ series of detectors. The following tables summarize
the specified MTF and DQE for the XD14 detector, as well as for the higher-tier XD+ and XF+
models, providing a baseline for its performance.

Table 1: Modulation Transfer Function (MTF) of Agfa Dura-line™ Detectors
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Spatial Frequency XF+ 10/14/17 (99
XD14 (140 pm) XD+ 14/17 (140 pm)
(Ip/mm) pm)
0.5 0.90 0.86 0.83
1.0 0.75 0.64 0.60
2.0 0.45 0.30 0.30
3.0 0.25 0.15 0.15
3.5 0.21 0.11 0.08

Table 2: Detective Quantum Efficiency (DQE) of Agfa Dura-line™ Detectors

Spatial Frequency XF+ 10/14/17 (99
(Ipimm) XD14 (140 pm) XD+ 14/17 (140 pm) am)
0.0 0.54 0.71 0.71
0.5 0.44 0.63 0.67
1.0 0.43 0.54 0.58
2.0 0.32 0.40 0.48
3.0 0.21 0.26 0.40
35 0.17 0.13 0.30

Comparative Performance Against Other DR Systems

A study comparing six optimized DR systems for hand examinations provides valuable insights
into how an Agfa system performs relative to its competitors. While the specific model is not
named, the results offer a general comparison of Agfa's DR technology. The study utilized both
a technical phantom (CDRAD) to derive an inverse image quality figure (IQFinv) and an
anthropomorphic hand phantom for visual grading analysis (VGA) by experienced
radiographers.

Table 3: Technical Image Quality (IQFinv) Comparison of Six DR Systems
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DR System IQFinv at In(DAP) = 1.1 (Typical Dose)
Agfa ~2.5
Canon ~3.8
Fuji ~2.8
GE ~2.7
Philips ~2.2
Siemens ~3.5

Note: IQFinv values are estimated from the graphical data presented in the study. Higher
IQFinv values indicate better technical image quality.

Table 4: Visual Image Quality (VGA Score) Comparison of Six DR Systems

DR System VGA Score at In(DAP) = 1.1 (Typical Dose)
Agfa ~3.0
Canon ~3.2
Fuiji ~3.4
GE ~3.1
Philips ~2.9
Siemens ~3.3

Note: VGA scores are estimated from the graphical data presented in the study. Higher VGA
scores indicate better perceived image quality.

Experimental Protocols

The following sections detail the methodologies used to obtain the quantitative data presented

above.
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Objective Image Quality Assessment Protocol

A standardized workflow is crucial for the objective assessment of DR system image quality.
This typically involves the use of specific phantoms and adherence to international standards.

Experimental Setup

X-ray Source Setup Phantom Positioning Detector Placement
(e.g., RQAS spectrum per IEC 62220-1) (e.g., CDRAD or Edge Device) (Specified Source-to-Image Distance)

Image A¢quisition

»-| Acquire Series of Images |«

(Varying dose levels)
Data Analysis
i \i e \
MTF Calculation NPS Calculation IQFinv Calculation
(Using edge device image) (From uniform exposure images) (Using CDRAD phantom analysis software)

Y \ 4

DQE Calculation
(DQE = MTF?/ (NNPS * Exposure))

Click to download full resolution via product page

Objective image quality assessment workflow.

1. Modulation Transfer Function (MTF) and Detective Quantum Efficiency (DQE) Measurement
(based on IEC 62220-1 Standard):
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o Radiation Quality: The X-ray beam quality is standardized, for instance, to the RQA5
spectrum as defined in IEC 61267. This involves specific settings for tube voltage (e.g., 70
kVp) and filtration (e.g., 21 mm Al).

o MTF Measurement: An edge device, typically a tungsten plate, is imaged. The edge spread
function (ESF) is derived from the image data across the edge. The line spread function
(LSF) is then calculated by differentiating the ESF. Finally, the MTF is obtained by performing
a Fourier transform of the LSF.

» Noise Power Spectrum (NPS) Measurement: A series of uniform images are acquired at a
specified dose. The NPS is calculated from the Fourier analysis of the pixel value
fluctuations in these images.

» DQE Calculation: The DQE is calculated as a function of spatial frequency using the
measured MTF, NPS, and the incident X-ray photon fluence.

2. Inverse Image Quality Figure (IQFinv) Measurement using CDRAD Phantom:

e Phantom: The CDRAD 2.0 phantom, which consists of a grid of cylindrical holes of varying
diameter and depth, is used.

e Image Acquisition: The phantom is irradiated using clinically relevant exposure parameters.

e Analysis: The acquired images are analyzed using specialized software (e.g., CORAD
Analyser). The software automatically determines the smallest visible hole for each contrast
level, generating a contrast-detail curve. The IQFinv is then calculated from this curve,
providing a single value to represent the overall image quality. A higher IQFinv value
indicates better performance.

Visual Image Quality Assessment Protocol

Visual grading analysis provides a subjective but clinically relevant assessment of image
quality.
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Preparation Evaluation Session

Define Evaluation Criteria Controlled Viewing Environment

Observer Selection
(e.g., visibility of specific anatomical structures) (Calibrated medical-grade monitors)

Image Set Preparation
(Experienced radiologists/radiographers)

(Anonymized, randomized images from different systems)

I Image Scoring
|(Observers score images based on predefined criteria using software like ViewDEX)

Starstica) Analysis

Calculate VGA Scores
(Average scores for each system)

Statistical Tests
(e.g., ANOVA, to determine significant differences)

Click to download full resolution via product page
Visual grading analysis (VGA) workflow.

e Image Acquisition: Images of an anthropomorphic phantom (e.g., a hand phantom) are
acquired using different DR systems at various dose levels.

o Observers: A panel of experienced radiologists or radiographers is selected.

» Evaluation: The images are anonymized and presented to the observers in a randomized
order on a high-resolution medical display. The observers score the visibility of predefined
anatomical structures using a rating scale (e.g., a 5-point scale from "not visible" to
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"excellently visible"). Software such as ViewDEX is often used to manage the viewing and
scoring process.

o Data Analysis: The scores are statistically analyzed to determine the average Visual Grading
Analysis (VGA) score for each system and dose level. Statistical tests are performed to
identify any significant differences in perceived image quality between the systems.

The Role of MUSICA Image Processing

It is important to note that the final image quality of the Agfa XD14 system is significantly
influenced by its proprietary MUSICA (Multi-Scale Image Contrast Amplification) image
processing software.[1] MUSICA is designed to automatically optimize image contrast and
detail, enhancing both bone and soft-tissue visualization. The workflow involves a multi-scale
analysis of the raw image data, where different frequency layers are processed independently
to enhance contrast and suppress noise. This intelligent processing aims to provide consistent,
high-quality images across a wide range of patient anatomies and exposure conditions.
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Agfa MUSICA Image Processing

Raw Image Data Acquisition
(From XD14 Detector)

Multi-Scale Decomposition
(Image separated into frequency layers)

y

Independent Layer Processing
(Contrast enhancement, noise reduction)

Image Reconstruction
(Processed layers are recombined)

Final Processed Image
(Optimized for diagnostic review)

Click to download full resolution via product page

Agfa MUSICA image processing workflow.

Conclusion
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The Agfa XD14 DR system demonstrates solid performance in terms of its fundamental image
quality metrics, as evidenced by its MTF and DQE specifications. When compared to other
major DR systems, the Agfa platform holds its own, particularly in visual grading analysis,
suggesting that the combination of the detector technology and MUSICA image processing
results in diagnostically valuable images. While some competing systems may exhibit higher
technical image quality scores in specific phantom-based tests, the overall performance of the
Agfa system is competitive. For researchers and clinicians, the choice of a DR system will
ultimately depend on a holistic evaluation of image quality, dose efficiency, workflow
integration, and specific clinical needs. The data and protocols presented in this guide provide
a robust framework for making such an informed decision.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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